Cas no 163800-05-3 (Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]-)

Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]- structure
163800-05-3 structure
Product Name:Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]-
CAS No:163800-05-3
MF:C14H18OS
MW:234.357122898102
CID:1344585
Update Time:2024-08-17

Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-methyl-3-[(4-methylphenyl)thio]-
    • Inchi: 1S/C14H18OS/c1-11-5-7-13(8-6-11)16-14(2)9-3-4-12(15)10-14/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: RIXJFPCYERGTQC-UHFFFAOYSA-N
    • SMILES: C1(=O)CCCC(C)(SC2=CC=C(C)C=C2)C1

Computed Properties

  • Exact Mass: 234.10794

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 356.3±35.0 °C(Predicted)
  • PSA: 17.07
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